Cas no 35518-70-8 (2,2,2-TRICHLORO-N-PENTYLETHANIMIDAMIDE)

• Product Name: 2,2,2-TRICHLORO-N-PENTYLETHANIMIDAMIDE
• CAS No: 35518-70-8
• MF: C₇H₁₃Cl₃N₂
• MW: 231.550518751144
• MDL: MFCD01790588
• CID: 920425
• PubChem ID: 1989183
• Update Time: 2025-07-17

2,2,2-TRICHLORO-N-PENTYLETHANIMIDAMIDE Chemical and Physical Properties

Names and Identifiers

• 2,2,2-TRICHLORO-N-PENTYLETHANIMIDAMIDE
• 2,2,2-trichloro-N-pentyl-acetamidine
• 35518-70-8
• 2,2,2-trichloro-N-pentylacetimidamide
• F0471-0023
• AKOS003631059
• 2,2,2-trichloro-N'-pentylethanimidamide
• AB92629

• MDL： MFCD01790588
• Inchi： 1S/C7H13Cl3N2/c1-2-3-4-5-12-6(11)7(8,9)10/h2-5H2,1H3,(H2,11,12)
• InChI Key： APGHJVWQVBDJRX-UHFFFAOYSA-N
• SMILES： ClC(/C(/N)=N/CCCCC)(Cl)Cl

Computed Properties

• Exact Mass: 230.014432g/mol
• Monoisotopic Mass: 230.014432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 2,2,2-TRICHLORO-N-PENTYLETHANIMIDAMIDE

Comprehensive Overview of 2,2,2-TRICHLORO-N-PENTYLETHANIMIDAMIDE (CAS No. 35518-70-8): Properties, Applications, and Industry Insights

2,2,2-TRICHLORO-N-PENTYLETHANIMIDAMIDE (CAS No. 35518-70-8) is a specialized organic compound that has garnered significant attention in industrial and research applications due to its unique chemical structure and functional versatility. This compound, characterized by its trichloroethyl and pentyl groups, serves as a critical intermediate in synthetic chemistry, particularly in the development of high-performance materials and specialty chemicals. Its molecular formula, C₇H₁₃Cl₃N₂, reflects a balanced combination of reactivity and stability, making it valuable for controlled reactions.

In recent years, the demand for customized chemical intermediates like 2,2,2-TRICHLORO-N-PENTYLETHANIMIDAMIDE has surged, driven by advancements in pharmaceutical synthesis and agrochemical formulations. Researchers frequently explore its potential in catalysis and polymer modification, where its imidamide functional group offers selective reactivity. A trending topic in scientific forums revolves around its role in green chemistry, as industries seek sustainable alternatives to traditional reagents. This aligns with global searches for "eco-friendly chemical synthesis" and "low-toxicity intermediates," highlighting its relevance in modern workflows.

The physicochemical properties of CAS No. 35518-70-8 include a moderate boiling point and solubility in polar organic solvents, which facilitate its use in multistep synthesis. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its high purity, a key concern for laboratories addressing queries like "how to verify chemical purity" or "best practices for handling reactive intermediates." Safety data sheets emphasize standard precautions, though its classification avoids stringent regulatory constraints, making it accessible for academic and industrial R&D.

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Looking ahead, the compound’s adaptability positions it as a candidate for emerging technologies, such as bioorthogonal chemistry and material science innovations. Its compatibility with microwave-assisted synthesis—a hot topic in high-throughput research—further enhances its appeal. As industries prioritize efficiency and cost-effectiveness, 35518-70-8 remains a subject of ongoing exploration, with publications frequently citing its role in patented methodologies.

In summary, 2,2,2-TRICHLORO-N-PENTYLETHANIMIDAMIDE exemplifies the intersection of structural specificity and broad utility. Its relevance in answering contemporary questions—from "how to reduce reaction byproducts" to "novel uses for nitrogen-containing compounds"—underscores its importance. By maintaining a focus on user-centric and search-optimized content, this overview bridges scientific rigor with practical insights for diverse audiences.